Potassium sodium tartrate tetrahydrate
Potassium sodium tartrate tetrahydrate
Potassium sodium tartrate tetrahydrate, commonly called as Rochelle salt, is a ferroelectric crystal with high piezoelectric effect. It is deliquescent and water soluble with highest electromechanical coupling coefficient. It is a component of DNS (3,5-dinitrosalicylic acid) reagent, a colorimetric reagent and Fehling′s solution B which are used in the determination of reducing sugar. NMR spectra and the spin-lattice relaxation times has been reported.
Brand Name:
Vulcanchem
CAS No.:
6381-59-5
VCID:
VC21193724
InChI:
InChI=1S/C4H6O6.K.Na.H2O/c5-1(3(7)8)2(6)4(9)10;;;/h1-2,5-6H,(H,7,8)(H,9,10);;;1H2/t1-,2-;;;/m1.../s1
SMILES:
C(C(C(=O)[O-])O)(C(=O)[O-])O.O.O.O.O.[Na+].[K+]
Molecular Formula:
C4H8KNaO7
Molecular Weight:
230.19 g/mol
Potassium sodium tartrate tetrahydrate
CAS No.: 6381-59-5
Cat. No.: VC21193724
Molecular Formula: C4H8KNaO7
Molecular Weight: 230.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potassium sodium tartrate tetrahydrate, commonly called as Rochelle salt, is a ferroelectric crystal with high piezoelectric effect. It is deliquescent and water soluble with highest electromechanical coupling coefficient. It is a component of DNS (3,5-dinitrosalicylic acid) reagent, a colorimetric reagent and Fehling′s solution B which are used in the determination of reducing sugar. NMR spectra and the spin-lattice relaxation times has been reported. |
|---|---|
| CAS No. | 6381-59-5 |
| Molecular Formula | C4H8KNaO7 |
| Molecular Weight | 230.19 g/mol |
| IUPAC Name | potassium;sodium;2,3-dihydroxybutanedioate |
| Standard InChI | InChI=1S/C4H6O6.K.Na.H2O/c5-1(3(7)8)2(6)4(9)10;;;/h1-2,5-6H,(H,7,8)(H,9,10);;;1H2/t1-,2-;;;/m1.../s1 |
| Standard InChI Key | KHXDOHUGQJOHCD-QXMMYYGRSA-N |
| Isomeric SMILES | [C@@H]([C@H](C(=O)O)O)(C(=O)O)O.O.[Na].[K] |
| SMILES | C(C(C(=O)[O-])O)(C(=O)[O-])O.O.O.O.O.[Na+].[K+] |
| Canonical SMILES | C(C(C(=O)O)O)(C(=O)O)O.O.[Na].[K] |
| Boiling Point | 200 °C |
| Colorform | COLORLESS CRYSTALS CRYSTALS ARE OFTEN COATED WITH WHITE POWDER |
| Melting Point | 70-80 °C 90-100 °C |
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